Cas no 2229553-48-2 (2,2-dimethyl-3-1-(methylamino)cyclopropyl-1lambda6-thiolane-1,1-dione)

• Product Name: 2,2-dimethyl-3-1-(methylamino)cyclopropyl-1lambda6-thiolane-1,1-dione
• CAS No: 2229553-48-2
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• CID: 5947300
• PubChem ID: 165975377
• Update Time: 2025-07-09

2,2-dimethyl-3-1-(methylamino)cyclopropyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-1-(methylamino)cyclopropyl-1lambda6-thiolane-1,1-dione
• 2,2-dimethyl-3-[1-(methylamino)cyclopropyl]-1lambda6-thiolane-1,1-dione
• EN300-2005989
• 2229553-48-2

• Inchi： 1S/C10H19NO2S/c1-9(2)8(4-7-14(9,12)13)10(11-3)5-6-10/h8,11H,4-7H2,1-3H3
• InChI Key： FBMLULHEWAYDKX-UHFFFAOYSA-N
• SMILES： S1(CCC(C1(C)C)C1(CC1)NC)(=O)=O

Computed Properties

• Exact Mass: 217.11365002g/mol
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.6Ų

Additional information on 2,2-dimethyl-3-1-(methylamino)cyclopropyl-1lambda6-thiolane-1,1-dione

Introduction to 2,2-dimethyl-3-1-(methylamino)cyclopropyl-1lambda6-thiolane-1,1-dione (CAS No. 2229553-48-2)

2,2-dimethyl-3-1-(methylamino)cyclopropyl-1lambda6-thiolane-1,1-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. The compound belongs to the thiolane class of heterocyclic compounds, which are known for their diverse applications in medicinal chemistry and material science. With the CAS number 2229553-48-2, this molecule has been extensively studied for its pharmacological properties and synthetic utility.

The molecular structure of 2,2-dimethyl-3-1-(methylamino)cyclopropyl-1lambda6-thiolane-1,1-dione features a cyclopropyl ring substituted with a thiolane moiety, further functionalized with a methylamino group and two carbonyl groups. This intricate arrangement contributes to its distinct chemical reactivity and biological interactions. The presence of the methylamino substituent particularly makes it an attractive scaffold for drug discovery, as it can modulate both hydrophobicity and charge distribution, enhancing binding affinity to biological targets.

In recent years, the exploration of thiolane derivatives has expanded considerably, driven by their potential as bioactive molecules. Studies have demonstrated that thiolane-based compounds can exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer activities. The dimethyl groups in the molecule contribute to steric hindrance, which can be leveraged to optimize binding interactions with proteins or enzymes. Additionally, the thiolane core itself is known for its stability and ability to form hydrogen bonds, making it a versatile component in drug design.

One of the most compelling aspects of 2,2-dimethyl-3-1-(methylamino)cyclopropyl-1lambda6-thiolane-1,1-dione is its synthetic accessibility. The compound can be synthesized through multi-step organic reactions that involve cyclization and functional group transformations. Researchers have reported efficient synthetic routes that highlight the compatibility of this scaffold with various chemical modifications. This flexibility is crucial for medicinal chemists who aim to fine-tune the properties of the molecule for specific therapeutic applications.

The pharmacological evaluation of CAS No. 2229553-48-2 has revealed promising results in preclinical studies. Initial assays have shown that this compound exhibits inhibitory activity against certain kinases and enzymes implicated in diseases such as cancer and neurodegeneration. The methylamino group plays a critical role in these interactions by serving as a hydrogen bond acceptor or donor, depending on the target protein. Furthermore, the electron-withdrawing nature of the carbonyl groups enhances the molecule’s ability to interact with hydrophobic pockets in biological targets.

Recent advances in computational chemistry have further accelerated the study of 2,2-dimethyl-3-1-(methylamino)cyclopropyl-1lambda6-thiolane-1,1-dione. Molecular docking simulations have been employed to predict binding affinities and identify potential lead compounds for drug development. These computational approaches have complemented experimental efforts by providing insights into the molecular interactions at an atomic level. The integration of experimental data with computational modeling has been instrumental in optimizing the structure-function relationship of this compound.

The potential applications of CAS No. 2229553-48-2 extend beyond traditional pharmaceuticals. Researchers are exploring its use in material science, particularly in the development of novel polymers and coatings with enhanced thermal stability and mechanical properties. The unique structural features of thiolane derivatives make them suitable candidates for creating advanced materials that exhibit both chemical resistance and biocompatibility.

In conclusion,2,2-dimethyl-3-1-(methylamino)cyclopropyl-1lambda6-thiolane-1,1-dione represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with therapeutic potential. Its unique combination of functional groups and synthetic accessibility makes it a valuable scaffold for drug discovery and material innovation. As research continues to uncover new applications for this compound,CAS No. 2229553-48-2 is poised to make significant contributions to both medicinal chemistry and industrial science.